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Compound of Interest

Compound Name:
1-[(Benzyloxy)carbonyl]-3-

piperidinecarboxylic acid

Cat. No.: B1267543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Cbz-3-piperidinecarboxylic acid is a key building block in medicinal chemistry, valued for its

role in the synthesis of a wide array of pharmaceutical compounds. Its piperidine core is a

prevalent motif in many bioactive molecules, and the N-Cbz protecting group offers stability and

versatility in synthetic routes.[1] This technical guide provides a detailed overview of

commercial suppliers for N-Cbz-3-piperidinecarboxylic acid and its enantiomeric forms, along

with relevant technical data to assist researchers in sourcing this important intermediate.

Commercial Supplier Data
Sourcing N-Cbz-3-piperidinecarboxylic acid requires careful consideration of purity,

enantiomeric form, and available quantities. The following tables summarize data for racemic

and enantiomerically pure forms of the compound from various commercial suppliers.

Table 1: Commercial Suppliers of Racemic N-Cbz-3-piperidinecarboxylic Acid
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Supplier
Catalog
Number

Purity
Available
Quantities

Price

Shanghai Jizhi

Biochemical

Technology Co.,

Ltd

N/A 95.0% 1g, 5g
¥218.0/1g,

¥658.0/5g[2]

Shanghai

Nianxing

Industrial Co.,

Ltd

N/A 97.0% Inquire
Check with

supplier[2]

Dayang Chem

(Hangzhou) Co.,

Ltd.

N/A 98.0%
100g, 1kg,

100kg, 1000kg
Inquire[2]

Parchem 78190-11-1 N/A

Bulk,

FCL/TL/ISO

Tank,

Pallet/Skid/Tote,

Drum/Bag,

R&D/Pilot

Inquire[3]

Tyger Scientific

Inc.
78190-11-1 N/A Inquire Inquire[4]

Table 2: Commercial Suppliers of (R)-N-Cbz-3-piperidinecarboxylic Acid

Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

ChemUniverse Q03192 95% 250mg, 1g, 5g

$31.00/250mg,

$35.00/1g,

$62.00/5g[5]

Sigma-Aldrich 656356 97% 10g $399.00/10g

CymitQuimica N/A N/A Inquire Inquire[6]
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Table 3: Commercial Suppliers of (S)-N-Cbz-3-piperidinecarboxylic Acid

Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

Advanced

ChemBlocks
P35479 95% Inquire Inquire[7]

Sigma-Aldrich 656364 97% 10g $213.75/10g

Experimental Protocols
Synthesis of N-Cbz-3-piperidinecarboxylic Acid from
Nipecotic Acid
A common synthetic route to N-Cbz-3-piperidinecarboxylic acid involves the protection of the

nitrogen atom of 3-piperidinecarboxylic acid (nipecotic acid) with a carboxybenzyl (Cbz) group.

[8] The following is a general protocol based on standard organic synthesis procedures.

Materials:

3-Piperidinecarboxylic acid (Nipecotic acid)

Benzyl chloroformate (Cbz-Cl)

Sodium bicarbonate (NaHCO₃) or other suitable base

Dichloromethane (CH₂Cl₂) or other suitable solvent

Water (H₂O)

Hydrochloric acid (HCl) (for workup)

Sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) (for drying)

Procedure:

Dissolve 3-piperidinecarboxylic acid in an aqueous solution of sodium bicarbonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/produce/pr23120738531-n-cbz-piperidine-2-carboxylic-acid.html
https://www.researchgate.net/publication/287733624_Progress_in_the_Synthesis_and_Application_of_Nipecotic_Acid_and_Its_Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the solution in an ice bath.

Slowly add benzyl chloroformate, ensuring the temperature remains low.

Stir the reaction mixture at room temperature overnight.

After the reaction is complete, wash the mixture with a suitable organic solvent like ether to

remove any unreacted benzyl chloroformate.

Acidify the aqueous layer with hydrochloric acid to precipitate the product.

Filter the precipitate, wash with cold water, and dry under vacuum to yield N-Cbz-3-

piperidinecarboxylic acid.

Role in Drug Discovery and Signaling Pathways
N-Cbz-3-piperidinecarboxylic acid and its derivatives are significant in neuroscience research,

particularly in the context of γ-aminobutyric acid (GABA) signaling.[9] GABA is the primary

inhibitory neurotransmitter in the central nervous system, and its receptors are targets for a

wide range of therapeutics.[10] Nipecotic acid, the precursor to N-Cbz-3-piperidinecarboxylic

acid, is a known inhibitor of GABA uptake.[11] By modifying the piperidine scaffold, researchers

can develop novel compounds that modulate GABAergic activity, with potential applications in

treating anxiety, epilepsy, and other neurological disorders.[9]

Derivatives of N-Cbz-3-piperidinecarboxylic acid can be designed to interact with the GABA

transporter (GAT), preventing the reuptake of GABA from the synaptic cleft and thereby

enhancing inhibitory neurotransmission.[12]

Visualizations
General Synthesis Workflow
The following diagram illustrates a typical workflow for the synthesis of N-Cbz-3-

piperidinecarboxylic acid and its subsequent use in the preparation of a derivative.
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Synthesis of N-Cbz-3-piperidinecarboxylic Acid Derivative Synthesis Application

3-Piperidinecarboxylic Acid
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and application of N-Cbz-3-

piperidinecarboxylic acid in drug discovery.

Conceptual GABAergic Signaling Pathway Modulation
This diagram illustrates the conceptual role of a piperidine-based GABA uptake inhibitor in

modulating GABAergic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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